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Compound of Interest

Compound Name: AS2717638

Cat. No.: B2582188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and

experimental use of AS2717638, a potent and selective LPA5 receptor antagonist. The

information is intended to guide researchers in preparing this compound for various

experimental settings, including in vitro cell-based assays and in vivo studies.

Compound Information
Name: AS2717638

Molecular Weight: 447.48 g/mol [1]

Mechanism of Action: Potent and selective antagonist of the Lysophosphatidic Acid Receptor

5 (LPA5). It has an IC50 of 38 nM in BV-2 microglia cells and is selective for LPA5 over

LPA1, LPA2, and LPA3.[1][2][3][4] AS2717638 inhibits LPA-mediated pro-inflammatory

transcription factor phosphorylation.[1]

Data Presentation
Solubility Data
For optimal experimental results, it is crucial to ensure AS2717638 is fully dissolved. The

following table summarizes the solubility of AS2717638 in various solvents.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 4.47 10 ---

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 6 ≥ 13.41

This formulation

results in a clear

solution and is

suitable for in vivo

studies.[2]

10% DMSO, 90%

Corn Oil
≥ 6 ≥ 13.41

This formulation also

yields a clear solution

for in vivo

administration.[2]

If precipitation or phase separation is observed, gentle heating and/or sonication can be used

to aid dissolution.[2]

Storage and Stability of Stock Solutions
Proper storage of AS2717638 solutions is critical to maintain its potency and ensure the

reproducibility of experimental results.

Storage Temperature Shelf Life (in solvent) Recommendations

-20°C 1 month[2][4][5]
Aliquot to avoid multiple

freeze-thaw cycles.[4]

-80°C 6 months[2][5]
Recommended for longer-term

storage.[2]

The lyophilized powder form of AS2717638 is stable for 3 years when stored at -20°C.[4][5]
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Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol details the preparation of a concentrated stock solution of AS2717638 in Dimethyl

Sulfoxide (DMSO).

Materials:

AS2717638 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Weigh the Compound: Accurately weigh the desired amount of AS2717638 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 4.47 mg of AS2717638
(Mass = Concentration × Volume × Molecular Weight).

Add Solvent: Add the calculated volume of DMSO to the vial containing the AS2717638
powder. For 4.47 mg, add 1 mL of DMSO.

Dissolve the Compound: Vortex the solution until the compound is completely dissolved. If

necessary, gentle warming (e.g., in a 37°C water bath) or brief sonication can be used to

facilitate dissolution.[2] Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles.[4] Store the

aliquots at -20°C for up to one month or at -80°C for up to six months.[2][5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol describes the dilution of the DMSO stock solution to prepare working

concentrations for in vitro experiments.

Materials:

10 mM AS2717638 DMSO stock solution

Appropriate cell culture medium (e.g., RPMI-1640, DMEM)[6]

Sterile tubes and pipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM AS2717638 DMSO stock solution

at room temperature.

Intermediate Dilution (Optional but Recommended): To minimize the final concentration of

DMSO in the cell culture, it is advisable to perform one or more serial dilutions in the cell

culture medium. For example, to achieve a final concentration of 1 µM, you can first prepare

a 100 µM intermediate solution by adding 10 µL of the 10 mM stock to 990 µL of cell culture

medium.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to your cell

culture plates to achieve the desired final concentration. For instance, to get a 1 µM final

concentration from a 100 µM intermediate solution, add 10 µL to 990 µL of medium in the

well. Note: Ensure the final DMSO concentration in the culture medium is non-toxic to the

cells (typically ≤ 0.1%).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound.[6]

In studies with BV-2 microglia, AS2717638 has been used at concentrations of 0.1 µM and 1

µM to inhibit the phosphorylation of STAT1, p65, and c-Jun and reduce the secretion of

cytokines and chemokines.[2][6] Cell viability may be affected at higher concentrations (e.g., 10

µM for 24 hours).[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2582188?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8395174/
https://www.benchchem.com/product/b2582188?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8395174/
https://www.benchchem.com/product/b2582188?utm_src=pdf-body
https://www.medchemexpress.com/AS2717638.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8395174/
https://www.medchemexpress.com/AS2717638.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2582188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: Preparation of Formulations for In Vivo
Studies
The following are two established protocols for preparing AS2717638 for administration in

animal models.

Protocol 3A: PEG300/Tween-80/Saline Formulation[2]

Materials:

AS2717638

DMSO

PEG300

Tween-80

Saline (0.9% sodium chloride)

Sterile tubes

Procedure:

Prepare a concentrated stock solution of AS2717638 in DMSO (e.g., 60 mg/mL).

In a sterile tube, add the components in the following order, ensuring complete mixing after

each addition:

10% DMSO stock solution (e.g., 100 µL for a 1 mL final volume)

40% PEG300 (e.g., 400 µL)

5% Tween-80 (e.g., 50 µL)

45% Saline (e.g., 450 µL)

Vortex the final solution until it is clear and homogenous.
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Protocol 3B: Corn Oil Formulation[2]

Materials:

AS2717638

DMSO

Corn Oil

Sterile tubes

Procedure:

Prepare a concentrated stock solution of AS2717638 in DMSO (e.g., 60 mg/mL).

In a sterile tube, add the components in the following order, ensuring complete mixing after

each addition:

10% DMSO stock solution (e.g., 100 µL for a 1 mL final volume)

90% Corn Oil (e.g., 900 µL)

Vortex the final solution until it is clear and homogenous.

Note: For continuous dosing periods exceeding half a month, careful consideration of the

chosen protocol is advised.[2]
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Caption: LPA5 receptor signaling pathway and the inhibitory action of AS2717638.
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Experimental Workflow for Dissolving and Using
AS2717638
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Caption: Workflow for preparing AS2717638 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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